Cas no 2287299-39-0 (tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• CAS No: 2287299-39-0
• MF: C₁₅H₁₉BrN₄O₂
• MW: 367.240962266922
• CID: 5862684
• PubChem ID: 165738142
• Update Time: 2025-05-20

tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6750019
• tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• 2287299-39-0

• Inchi： 1S/C15H19BrN4O2/c1-15(2,3)22-14(21)19-7-10(8-19)9-20-13-5-4-11(16)6-12(13)17-18-20/h4-6,10H,7-9H2,1-3H3
• InChI Key： PWMAUMQJEKUZOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2CC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 366.06914g/mol
• Monoisotopic Mass: 366.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate

tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate (CAS No. 2287299-39-0) is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a tert-butyl group, a benzotriazole ring system, and an azetidine moiety. The presence of these functional groups makes it a versatile compound with potential uses in drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of novel pharmaceutical agents. The 5-bromo substitution on the benzotriazole ring introduces unique electronic properties that enhance the compound's reactivity and selectivity in various chemical reactions. This makes it an ideal candidate for use in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

The azetidine ring in this compound adds another layer of complexity to its structure. Azetidines are four-membered cyclic amines that are known for their rigidity and ability to form stable conformations. This structural feature is particularly advantageous in medicinal chemistry, where precise control over molecular geometry is crucial for achieving desired pharmacokinetic properties. Recent research has demonstrated that azetidine-containing compounds can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The tert-butyl group attached to the azetidine ring serves as a bulky substituent, which can influence the compound's solubility and stability. This substituent also plays a role in modulating the molecule's interactions with biological systems, making it a valuable component in the design of biocompatible materials and nanoparticles. Furthermore, the carboxylate functionality at the azetidine position provides an additional site for chemical modification, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the efficiency and yield of these reactions, making it possible to produce high-purity samples for research and industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

From an applications perspective, tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate has shown promise in several areas. In materials science, it has been used as a building block for constructing advanced polymers with enhanced mechanical and thermal properties. In pharmacology, its ability to act as a scaffold for drug design has led to its incorporation into libraries of compounds screened for therapeutic potential.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are exploring its potential as a precursor for next-generation materials with tailored functionalities, as well as investigating its role in complex biological systems. The integration of computational chemistry techniques with experimental studies is expected to further accelerate discoveries related to this compound.

In conclusion, tert-butyl 3-[(5-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate (CAS No. 2287299-39-) stands out as a versatile and multifaceted molecule with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.